Cas no 154257-86-0 (1-(3-Bromo-2,4-dimethylphenyl)ethan-1-one)

• Product Name: 1-(3-Bromo-2,4-dimethylphenyl)ethan-1-one
• CAS No: 154257-86-0
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 5785996
• PubChem ID: 84791205
• Update Time: 2025-09-24

1-(3-Bromo-2,4-dimethylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 154257-86-0
• SY350370
• 1-(3-bromo-2,4-dimethylphenyl)ethan-1-one
• EN300-1914676
• 3 inverted exclamation mark -Bromo-2 inverted exclamation mark ,4 inverted exclamation mark -dimethylacetophenone
• MFCD28402372
• 1-(3-Bromo-2,4-dimethylphenyl)ethanone
• 1-(3-Bromo-2,4-dimethylphenyl)ethan-1-one

• Inchi： 1S/C10H11BrO/c1-6-4-5-9(8(3)12)7(2)10(6)11/h4-5H,1-3H3
• InChI Key： STTQGDWADMFDQJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(C(C)=O)=C1C

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.338±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 295.4±28.0 °C(Predicted)

Additional information on 1-(3-Bromo-2,4-dimethylphenyl)ethan-1-one

1-(3-Bromo-2,4-Dimethylphenyl)Ethan-1-One: A Comprehensive Overview

1-(3-Bromo-2,4-Dimethylphenyl)Ethan-1-One is a compound with the CAS number 154257-86-0, representing a unique structure that combines aromatic and ketonic functionalities. This compound has garnered attention in various fields, including organic synthesis, pharmacology, and materials science, due to its versatile reactivity and potential applications. Recent advancements in synthetic methodologies and computational chemistry have further illuminated its properties and utility.

The molecular structure of 1-(3-Bromo-2,4-Dimethylphenyl)Ethan-1-One consists of a phenyl ring substituted with bromine at the 3-position and methyl groups at the 2 and 4 positions. The ketone group is attached to the phenyl ring via a methylene bridge. This arrangement imparts distinct electronic and steric properties, making it a valuable building block in organic synthesis. Researchers have exploited these features to design novel compounds with tailored functionalities.

Recent studies have focused on the synthesis of 1-(3-Bromo-2,4-Dimethylphenyl)Ethan-1-One through various routes, including Friedel-Crafts acylation and nucleophilic aromatic substitution. These methods have been optimized to enhance yield and selectivity, addressing challenges such as regioselectivity and side reactions. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining high purity levels.

The compound's reactivity is influenced by its substituents. The electron-withdrawing bromine atom at the 3-position enhances electrophilic substitution at specific positions on the aromatic ring. Meanwhile, the methyl groups at the 2 and 4 positions provide steric hindrance, which can direct subsequent reactions in predictable ways. This balance of electronic effects and steric hindrance makes 1-(3-Bromo-2,4-Dimethylphenyl)Ethan-1-One a versatile precursor for constructing complex molecules.

In terms of applications, 1-(3-Bromo-2,4-Dimethylphenyl)Ethan-1-One has found utility in drug discovery efforts. Its ability to act as a scaffold for bioactive molecules has been leveraged in designing potential therapeutic agents targeting various diseases. For example, derivatives of this compound have shown promise as inhibitors of enzyme pathways implicated in cancer progression.

Moreover, advancements in computational chemistry have enabled detailed studies of the compound's electronic structure and reactivity. Quantum mechanical calculations have provided insights into its frontier molecular orbitals, which are critical for understanding its participation in chemical reactions. These studies have facilitated the design of more efficient synthetic pathways and predictive modeling of its interactions with biological systems.

The physical properties of 1-(3-Bromo-2,4-Dimethylphenyl)Ethan-1-One, such as melting point and solubility, are also areas of active research. Recent measurements under varying conditions have revealed its stability under thermal and oxidative stress, which is essential for its use in industrial applications. Additionally, spectroscopic techniques like NMR and IR have been employed to confirm its structure and purity accurately.

In conclusion, 1-(3-Bromo-2,4-Dimethylphenyl)Ethan-1-One (CAS No: 154257-86-0) stands out as a significant compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research aimed at unlocking its full potential in drug development, materials science, and beyond.